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For researchers, scientists, and drug development professionals, the accurate quantification of
the tumor suppressor protein p53 is crucial for a wide range of studies in cancer biology, cell
cycle regulation, and apoptosis. Enzyme-linked immunosorbent assays (ELISAS) offer a
sensitive and high-throughput method for this purpose. This guide provides an objective
comparison of commercially available p53 ELISA kits, focusing on their performance
characteristics and experimental protocols to aid in the selection of the most suitable kit for
your research needs.

Introduction to p53 and its Detection

The p53 protein, often hailed as the "guardian of the genome," plays a pivotal role in preventing
tumor formation by initiating cell cycle arrest, DNA repair, or apoptosis in response to cellular
stress.[1] Its concentration in cells is tightly regulated, and alterations in p53 levels are
associated with numerous cancers. Consequently, the precise measurement of p53 is of
paramount importance in both basic research and clinical investigations.

The most common method for quantifying p53 protein in various biological samples is the
sandwich ELISA. This technique utilizes a pair of antibodies that recognize different epitopes
on the p53 protein, offering high specificity and sensitivity.

The Principle of Sandwich ELISA for p53 Detection

The fundamental principle of a sandwich ELISA involves capturing the target protein (p53)
between two layers of antibodies.
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Caption: General principle of a p53 sandwich ELISA.
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Several manufacturers offer a variety of p53 ELISA kits, each with its own set of performance
characteristics. Below is a summary of key quantitative data from prominent suppliers. It is
important to note that a direct head-to-head comparison with standardized experimental data is
not readily available in the public domain. Therefore, the following data is based on the
information provided by the manufacturers in their respective datasheets.

Kit
Manufacturer Name/Catalog Sensitivity Assay Range Sample Types
No.
Human p53
] Plasma, Cell
Abcam ELISA Kit <1.5U/mL 3.1-100 U/mL
Lysate, Serum
(ab46067)
Human p53
SimpleStep Cell culture
Abcam ) 65 pg/mL 0.23 - 15 ng/mL
ELISA® Kit extracts
(ab171571)
Serum, cell
] Human p53
Invitrogen ) culture
_ ELISA Kit - -
(Thermo Fisher) supernatant,
(BMS256)
plasma[1]

Human Total p53

125.0 - 8,000
R&D Systems DuoSet IC ELISA - L Cell lysates|[2]
m
(DYC1043-2) Pd
Human Total Serum, Plasma,
P53(Tumor Cell Culture
] ) 78.125 - 5000
FineTest Protein p53) 46.875 pg/mL - Supernatant, cell
m
ELISA Kit Pd or tissue
(EH3898) lysate[3]
) P53 ELISA Kit
Aviva Systems 156 pg/ml -
) (Human) <10 pg/ml -
Biology 10,000 pg/ml
(OKBB00357)
antibodies- p53 ELISA Kit 156 pg/mL - Cell Culture
) 156 pg/mL
online.com (ABIN6719806) 10000 pg/mL Lysate
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Note: The units for sensitivity and assay range (e.g., U/mL, pg/mL, ng/mL) may vary between
manufacturers, making direct comparisons challenging. Researchers should carefully consider
the expected concentration of p53 in their samples when selecting a kit.

Experimental Protocols: A General Workflow

While specific protocols may vary slightly between kits, the general workflow for a p53
sandwich ELISA is consistent. The following diagram outlines the key experimental steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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